Cas no 62616-82-4 (1,3,4-Thiadiazole, 2-(1,3,4-thiadiazol-2-ylthio)-5-(trifluoromethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-(1,3,4-thiadiazol-2-ylthio)-5-(trifluoromethyl)-
• CAS No: 62616-82-4
• MF: C₅HF₃N₄S₃
• MW: 270.278445959091
• CID: 438009
• PubChem ID: 71384583
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-(1,3,4-thiadiazol-2-ylthio)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(1,3,4-thiadiazol-2-ylthio)-5-(trifluoromethyl)-
• 2-(1,3,4-thiadiazol-2-ylsulfanyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
• DTXSID90806836
• 2-((1,3,4-Thiadiazol-2-yl)thio)-5-(trifluoromethyl)-1,3,4-thiadiazole
• 2-[(1,3,4-Thiadiazol-2-yl)sulfanyl]-5-(trifluoromethyl)-1,3,4-thiadiazole
• 62616-82-4

• Inchi： 1S/C5HF3N4S3/c6-5(7,8)2-10-12-4(14-2)15-3-11-9-1-13-3/h1H
• InChI Key： PGODMXTZCPQERM-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(F)(F)F)SC1=NN=CS1

Computed Properties

• Exact Mass: 269.93173
• Monoisotopic Mass: 269.93154406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 51.56